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Compound of Interest

Compound Name: Pyramat

Cat. No.: B1618082 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a safe working environment and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for Pyramat, a dimethylcarbamate insecticide. Adherence to these protocols is

essential for minimizing environmental impact and protecting all personnel.

Hazard and Safety Overview
Pyramat (CAS No. 2532-49-2), chemically known as 6-methyl-2-propylpyrimidin-4-yl

dimethylcarbamate, is a carbamate pesticide.[1] Carbamate insecticides are known to be

cholinesterase inhibitors, which can act as neurotoxins.[1] Therefore, Pyramat waste is

considered hazardous and must be managed accordingly. Improper disposal of this pesticide or

its containers is a violation of federal and local regulations.[2][3]

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Pyramat is not readily available, the following

table summarizes general toxicity information for similar pesticide formulations. This data

underscores the importance of proper handling and disposal to prevent exposure.
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Property Value Species Notes

Acute Oral LD50 > 5,000 mg/kg Rat

Toxicity data for a

similar pesticide

formulation.[4]

Acute Dermal LD50 > 2,000 mg/kg Rat

Toxicity data for a

similar pesticide

formulation.[4]

Acute Inhalation LC50 > 2.05 mg/L (4-hour) Rat

Toxicity data for a

similar pesticide

formulation.[4]

Eye Irritation Moderately irritating Rabbit
May cause corneal

injury.[4]

Skin Irritation Non-irritating Rabbit

Data for a similar

pesticide formulation.

[4]

Skin Sensitization
May cause an allergic

skin reaction
N/A

A known hazard for

some pesticide

formulations.[5]

Detailed Disposal Protocol
The primary route for the disposal of Pyramat and its contaminated materials is through a

licensed hazardous waste disposal contractor.[6] Always consult your institution's

Environmental Health and Safety (EHS) office for specific guidance and to arrange for waste

pickup.

Step 1: Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield
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A laboratory coat or other protective clothing

Step 2: Waste Collection and Segregation
Chemical Waste: Collect all waste Pyramat, including expired or unused quantities, in a

designated and clearly labeled hazardous waste container.[6] The container must be made

of a compatible material (e.g., high-density polyethylene - HDPE) and be sealable.[7]

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Pyramat (6-methyl-2-propylpyrimidin-4-yl dimethylcarbamate)," and any applicable

hazard symbols.

Segregation: Do not mix Pyramat waste with other incompatible waste streams.

Step 3: Disposal of Contaminated Materials
Any materials that have come into contact with Pyramat are also considered hazardous waste

and must be disposed of accordingly. This includes:

Weighing papers

Contaminated gloves and other disposable PPE

Absorbent materials used for spills

Empty containers

Place these items in a sealed biohazard bag or the designated hazardous waste container for

solid waste.[6]

Step 4: Empty Container Management
Empty Pyramat containers are considered hazardous waste until properly rinsed.[8] To

decontaminate empty containers, follow the "triple-rinsing" procedure:

Initial Rinse: Empty any remaining product into the appropriate hazardous waste container.

Fill the empty container about 20-25% full with a suitable solvent (e.g., water, as specified by

your EHS office).[8] Securely cap and shake vigorously for at least 30 seconds.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://innovationtoimpact.org/wp-content/uploads/2018/10/Insecticide-waste-disposal.pdf
https://extension.sdstate.edu/managing-waste-pesticides-restricted-use-pesticides
https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://innovationtoimpact.org/wp-content/uploads/2018/10/Insecticide-waste-disposal.pdf
https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Rinsate: Pour the rinsate (the rinse water) into a designated hazardous waste

container for liquid waste.[8] Allow the container to drain for an additional 30 seconds.[8]

Repeat: Repeat the rinsing and collection process two more times.[8]

Final Disposal: After triple-rinsing, puncture the container to prevent reuse.[9] The rinsed

container can now be disposed of as non-hazardous solid waste or recycled, in accordance

with local regulations.[8][10]

Step 5: Spill Management
In the event of a Pyramat spill:

Isolate the Area: Immediately alert others and restrict access to the spill area.[4]

Absorb the Spill: For liquid spills, use an inert absorbent material such as vermiculite, dry

sand, or cat litter to contain and absorb the chemical.[4][7] For solid spills, carefully sweep

up the material.[7] Do not use a vacuum cleaner.[7]

Collect Waste: Place all contaminated absorbent materials and cleaning supplies into the

designated hazardous waste container.[7]

Decontaminate: Clean the spill area with soap and water.[11] Collect the cleaning materials

and dispose of them as hazardous waste.

Step 6: Waste Storage and Pickup
Store all hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.[6][11]

Keep containers tightly closed to prevent spills or leaks.[4]

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[12]

Ensure all institutional procedures for waste manifests and record-keeping are followed.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Pyramat.
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Caption: Logical workflow for the safe disposal of Pyramat insecticide and associated

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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